Cas no 2679951-08-5 (rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid)

• Product Name: rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid
• CAS No: 2679951-08-5
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 5601611
• PubChem ID: 98696182
• Update Time: 2025-10-25

rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679951-08-5
• (3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• EN300-28254181
• rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
• rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

• Inchi： 1S/C14H14ClNO2/c1-7-5-8(15)6-11-9-3-2-4-10(9)13(14(17)18)16-12(7)11/h2-3,5-6,9-10,13,16H,4H2,1H3,(H,17,18)/t9-,10+,13-/m1/s1
• InChI Key： QGBJKSXGAYOVCU-GBIKHYSHSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)[C@@H]1C=CC[C@@H]1[C@H](C(=O)O)N2

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

Introduction to rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic Acid (CAS No. 2679951-08-5)

rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS No. 2679951-08-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentacquinolines and is characterized by its unique structural features, including a chloro and methyl substituent on the cyclopentacquinoline ring system. The racemic nature of the compound indicates the presence of both enantiomers, which can have distinct biological activities and properties.

The cyclopentacquinoline scaffold is known for its potential in developing novel therapeutic agents due to its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The chloro and methyl substituents on the cyclopentacquinoline ring system play a crucial role in modulating the compound's pharmacological properties, such as solubility, stability, and binding affinity to specific receptors.

In the context of medicinal chemistry, rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various cancer cell lines. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent cytotoxic effects against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Another significant application of rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid is in the treatment of neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. A recent study published in *Neuropharmacology* reported that rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid significantly improved cognitive function in animal models of Alzheimer's disease by modulating cholinergic neurotransmission.

The pharmacokinetic properties of rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical development. However, it is important to note that the racemic nature of the compound may require further investigation to determine if one enantiomer exhibits superior therapeutic effects or reduced side effects compared to the other.

In addition to its potential therapeutic applications, rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid has been used as a synthetic intermediate in the preparation of other biologically active compounds. Its unique structural features make it a valuable building block for constructing more complex molecules with diverse biological activities. For example, recent work published in *Organic Letters* described a novel synthetic route to access a series of cyclopentacquinoline derivatives with enhanced antiviral activity against HIV.

The synthesis of rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. One common approach involves the cyclization of a suitably substituted aromatic precursor followed by functional group manipulations to introduce the desired substituents on the cyclopentacquinoline ring system. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for both research and development purposes.

From a safety perspective, handling rac-(3aR,4S,9bS)-8-chloro-6-methyl-3H,3aH,4H，5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5， 5—cyclopentacquinoline—4—carboxylic acid requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material or controlled substance under current regulations (as per CAS No. 2679951-08-5), proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, rac-(3aR , 4 S , 9 b S ) -8 -chloro -6 -methyl -3 H , 3 a H , 4 H , 5 H , 9 b H -cyclopentacquinoline -4 -carboxylic acid (CAS No .2679951 -08 -0 ) represents an exciting molecule with broad potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with promising biological activities , make it an attractive candidate for further investigation . As research continues , it is likely that new insights into its mechanisms of action and therapeutic potential will emerge , potentially leading to the development of novel treatments for various diseases .